Cas no 2903-00-6 (1,3,5-Tris(chloromethyl)-2,4-dimethylbenzene)

• Product Name: 1,3,5-Tris(chloromethyl)-2,4-dimethylbenzene
• CAS No: 2903-00-6
• MF: C₁₁H₁₃Cl₃
• MW: 251.579920530319
• CID: 1034788
• PubChem ID: 4130329
• Update Time: 2025-05-19

1,3,5-Tris(chloromethyl)-2,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Tris(chloromethyl)-2,4-dimethylbenzene
• C11H13Cl3
• DB-301019
• 1,3-DIMETHYL-2,4,6-TRIS(CHLOROMETHYL)BENZENE
• ZWXFQYBSJMBRNK-UHFFFAOYSA-N
• AKOS016014717
• 2903-00-6
• DTXSID50399653

• MDL： MFCD00154999
• Inchi： 1S/C11H13Cl3/c1-7-9(4-12)3-10(5-13)8(2)11(7)6-14/h3H,4-6H2,1-2H3
• InChI Key： ZWXFQYBSJMBRNK-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=C(CCl)C=C(CCl)C=1C

Computed Properties

• Exact Mass: 250.008283g/mol
• Monoisotopic Mass: 250.008283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 1,3,5-Tris(chloromethyl)-2,4-dimethylbenzene

Introduction to 1,3,5-Tris(chloromethyl)-2,4-dimethylbenzene (CAS No. 2903-00-6)

1,3,5-Tris(chloromethyl)-2,4-dimethylbenzene, identified by its CAS number 2903-00-6, is a versatile organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This trisubstituted benzene derivative features three chloromethyl groups attached at the 1, 3, and 5 positions, combined with two methyl groups at the 2 and 4 positions, imparting unique reactivity and structural properties. Its molecular structure makes it a valuable intermediate in the synthesis of various bioactive molecules, including potential therapeutic agents and materials for advanced chemical applications.

The compound's structure is characterized by a benzene core with substituents that enhance its reactivity towards nucleophilic substitution reactions. The presence of multiple chloromethyl groups allows for selective functionalization, making it a useful building block in medicinal chemistry. Recent studies have highlighted its role in the development of novel polymers and specialty chemicals, where its ability to undergo cross-linking reactions under controlled conditions is particularly advantageous.

In pharmaceutical research, 1,3,5-Tris(chloromethyl)-2,4-dimethylbenzene has been explored for its potential as a precursor in the synthesis of antiviral and anticancer agents. The chloromethyl groups can be readily converted into other functional moieties such as alkoxy or amino groups, enabling the construction of complex molecular architectures. For instance, researchers have utilized this compound to develop Schiff bases and other heterocyclic derivatives that exhibit promising biological activities. The dimethyl substitution at the 2 and 4 positions further stabilizes the molecule while maintaining its reactivity, making it a robust scaffold for drug discovery efforts.

One of the most compelling aspects of 1,3,5-Tris(chloromethyl)-2,4-dimethylbenzene is its utility in polymer chemistry. The compound's ability to undergo Michael addition reactions with various nucleophiles has been leveraged to create cross-linked networks with tailored properties. These polymers find applications in drug delivery systems, where their porous structures can be engineered to release therapeutic agents in a controlled manner. Additionally, the thermal stability imparted by the methyl groups enhances the durability of these materials under harsh conditions.

Recent advancements in synthetic methodologies have further expanded the applications of 1,3,5-Tris(chloromethyl)-2,4-dimethylbenzene. For example, transition-metal-catalyzed cross-coupling reactions have enabled the introduction of aryl or heteroaryl groups at specific positions on the benzene ring. This has opened up new avenues for designing molecules with enhanced bioavailability and improved pharmacokinetic profiles. Such modifications are critical for translating laboratory discoveries into viable clinical candidates.

The compound's role in material science is also noteworthy. Its incorporation into conductive polymers has shown promise in developing organic electronics components such as transistors and diodes. The chloromethyl groups facilitate copolymerization with other monomers, resulting in materials with tunable electronic properties. These developments underscore the compound's versatility beyond traditional pharmaceutical applications.

From a safety perspective,1,3,5-Tris(chloromethyl)-2,4-dimethylbenzene requires careful handling due to its reactivity with nucleophiles. However, when used under controlled conditions, it presents minimal hazards when stored properly and handled by trained personnel. Its applications in research settings are well-documented, ensuring that its benefits can be fully realized without compromising safety standards.

The future prospects for 1,3,5-Tris(chloromethyl)-2,4-dimethylbenzene are exciting as new synthetic strategies continue to emerge。 Innovations in flow chemistry, for instance, have enabled more efficient production methods, reducing waste and improving scalability。 Furthermore, collaborations between academia and industry are driving novel applications, from advanced materials to next-generation therapeutics。 As our understanding of molecular interactions deepens, so too will the utility of this remarkable compound。